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Compound of Interest

Compound Name: Piperacillin-d5

Cat. No.: B12354126

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and detailed handling procedures for
piperacillin-d5, a deuterated analog of the broad-spectrum antibiotic piperacillin. Given its
intended use as an internal standard in analytical and pharmacokinetic research, adherence to
strict safety protocols is paramount to ensure the well-being of laboratory personnel and the
integrity of experimental outcomes. This document synthesizes available safety data, provides
detailed experimental protocols for handling, and outlines emergency procedures.

Physicochemical and Toxicological Data

A thorough understanding of the physicochemical properties and toxicological profile of
piperacillin-d5 is fundamental to its safe handling. The following tables summarize key

guantitative data.

Table 1: Physicochemical Properties of Piperacillin-d5
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Property

Value

Source

Chemical Name

(2S,5R,6R)-6-((R)-2-(4-(ethyl-
db)-2,3-dioxopiperazine-1-
carboxamido)-2-
phenylacetamido)-3,3-
dimethyl-7-oxo-4-thia-1-
azabicyclo[3.2.0]heptane-2-

carboxylic acid

Cayman Chemical[1], LGC
Standards[2]

Cayman Chemical[1], LGC

Molecular Formula C23H22DsNs07S
Standards[2]
Molecular Weight 522.6 g/mol Cayman Chemical[1]
Appearance Solid Pfizer[3]
B Slightly soluble in DMSO, ]
Solubility Cayman Chemical[1]

Ethanol, and Methanol.

Storage Temperature

-20°C

Cayman Chemical[1], LGC
Standards|[2]

Stability

> 4 years at -20°C

Cayman Chemical[1]

Note: Toxicological data specifically for piperacillin-d5 is not readily available. The following

data for the parent compound, piperacillin sodium, should be considered as a primary

reference for assessing the toxicological risk of piperacillin-d5.

Table 2: Acute Toxicity Data for Piperacillin Sodium
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Route of . LD50 (Lethal Dose,
o . Test Species Source
Administration 50%)
Piramal Critical
Oral Rat >10 g/kg
Care[4]
Piramal Critical
Oral Mouse >10 g/kg
Care[4]
Piramal Critical
Intravenous Rat 2260 mg/kg
Care[4]
Piramal Critical
Intravenous Mouse 4900 mg/kg
Care[4]
_ Piramal Critical
Intraperitoneal Mouse 9770 mg/kg
Care[4]
Piramal Critical
Subcutaneous Mouse >10 g/kg

Care[4]

Hazard Identification and Control

Piperacillin, and by extension piperacillin-d5, is an active pharmaceutical ingredient that can
affect bodily functions and may cause allergic reactions in sensitive individuals.[3] The primary
routes of exposure are inhalation, ingestion, and skin or eye contact.

Hazard Control Workflow

The following diagram illustrates the logical workflow for identifying hazards and implementing
control measures when working with piperacillin-d5.
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Hazard Identification and Control Workflow for Piperacillin-d5

Engineering Controls
- Use of a certified chemical fume hood
- Ventilated balance enclosure for weighing

Hazard Identification
- Review SDS for Piperacillin
- Assess potential for aerosolization
- Identify sensitive individuals

\

Risk Assessment

- Evaluate exposure routes (inhalation, dermal, ingestion)

- Determine potential severity of exposure

Administrative Controls
- Standard Operating Procedures (SOPs)
- Designated work areas
- Training on safe handling

Safe Work Practices
- Handle as a potent compound
- Avoid generating dust
- Proper disposal of waste

Emergency Preparedness
- Accessible spill kit
- Eyewash and safety shower stations
- Clearly defined emergency procedures

Personal Protective Equipment (PPE)
- Safety glasses with side shields
- Nitrile gloves
- Laboratory coat

Click to download full resolution via product page

Caption: A logical workflow for mitigating risks associated with handling piperacillin-d5.

Experimental Protocols: Safe Handling Procedures

Adherence to detailed experimental protocols is crucial for minimizing exposure and ensuring a

safe laboratory environment.
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Personal Protective Equipment (PPE)

Before handling piperacillin-d5, all personnel must be equipped with the following PPE:

» Eye Protection: Safety glasses with side shields are mandatory. In situations with a higher
risk of splashing, chemical splash goggles should be worn.

» Hand Protection: Wear nitrile gloves. Inspect gloves for any signs of damage before use.

» Body Protection: A clean, buttoned laboratory coat must be worn.

Weighing and Solution Preparation Workflow

The following diagram outlines the standard operating procedure for accurately weighing
piperacillin-d5 and preparing a stock solution. This procedure is designed to minimize the
generation of airborne particles.
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Workflow for Weighing and Preparing Piperacillin-d5 Solution

Preparation
- Don appropriate PPE
- Prepare a designated work area in a fume hood
- Decontaminate surfaces

Weighing
- Use a calibrated analytical balance inside a ventilated enclosure
- Tare the weigh boat
- Carefully transfer the required amount of piperacillin-d5

Dissolving
- Place the weigh boat in the final glassware
- Add a small amount of solvent (e.g., DMSO) to dissolve the compound in the weigh boat
- Transfer the solution to the final glassware

Final Dilution
- Rinse the weigh boat with additional solvent and add to the final glassware
- Bring the solution to the final volume with the appropriate solvent

Labeling and Storage
- Clearly label the container with the compound name, concentration, solvent, date, and user initials
- Store at -20°C

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe weighing and dissolution of piperacillin-d5.
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Storage and Stability

» Storage: Piperacillin-d5 should be stored at -20°C in a tightly sealed container.[1][2]

 Stability: The solid compound is stable for at least 4 years when stored at -20°C.[1] For
solutions, it is recommended to prepare them fresh. If storage of solutions is necessary, they
should be aliquoted and stored at -80°C for up to 6 months or at -20°C for up to 1 month,
protected from light.[5] Studies on piperacillin (in combination with tazobactam) have shown
that its stability in solution is dependent on the diluent, concentration, and temperature. For
example, in a polypropylene syringe at 125/15.62 mg/mL, it is stable in 0.9% NaCl or D5W
for 48 hours at room temperature.[6]

Waste Disposal

All solid waste contaminated with piperacillin-d5, including weigh boats, gloves, and paper
towels, should be placed in a designated, sealed, and clearly labeled hazardous waste
container. Liquid waste should be collected in a compatible, labeled container. Follow all local,
state, and federal regulations for the disposal of chemical waste.

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.
Emergency Response Workflow

The following diagram details the procedural flow for responding to common laboratory
emergencies involving piperacillin-d5.
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Emergency Response Protocol for Piperacillin-d5 Incidents

Chemical Spill Personnel Exposure

Spill Oceurs

Don appropriate PPE (gloves, goggles, lab coat)

Exposure Occurs

Inhalation:
e G S 2T Move to fresh air

Skin Contact Eye Contact Ingestion:
Wash affected area with soap and water for at least 15 minutes Flush eyes with water for at least 15 minutes at an eyewash station Seek immediate medical attention. Do not induce vomiting

Seek immediate medical attention

jent to the laboratory

Contain the spill with absorbent material
Clean the area from the outside in
Dispose of all contaminated materials as hazardous waste

Report the incident to the laboratory supervisor

Click to download full resolution via product page
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Caption: Step-by-step procedures for responding to spills and personnel exposure to
piperacillin-d5.

In case of any exposure, it is crucial to seek prompt medical attention and provide the medical
personnel with the Safety Data Sheet for piperacillin. Individuals with a known hypersensitivity
to penicillins or other beta-lactam antibiotics should exercise extreme caution and may need to
avoid handling this compound.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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